Cas no 2171496-85-6 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-3-methylbutanoic acid)

2-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-3-methylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates a methoxybutanamide side chain and a methylbutanoic acid moiety, offering enhanced solubility and steric flexibility during solid-phase peptide assembly. The Fmoc group ensures orthogonal protection compatibility with standard SPPS protocols, while the branched alkyl side chain may influence peptide conformational stability. This compound is particularly useful for introducing tailored modifications in peptide backbones, enabling precise control over physicochemical properties. Its synthetic utility lies in the balance between protecting group stability and efficient deprotection under mild basic conditions, making it suitable for constructing complex peptidomimetics or constrained peptide architectures.

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-3-methylbutanoic acid structure

2171496-85-6 structure

Product Name:2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-3-methylbutanoic acid

CAS No:2171496-85-6

MF:C₂₆H₃₂N₂O₆

MW:468.542087554932

CID:6580642

PubChem ID:165814162

Update Time:2025-06-13

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-3-methylbutanoic acid
- 2171496-85-6
- 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-3-methylbutanoic acid
- EN300-1506673
- Inchi： 1S/C26H32N2O6/c1-16(2)21(25(30)31)14-27-24(29)23(12-13-33-3)28-26(32)34-15-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-11,16,21-23H,12-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
- InChI Key： IVUUDTYOSJGXBH-UHFFFAOYSA-N
- SMILES： O(C(NC(C(NCC(C(=O)O)C(C)C)=O)CCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 468.22603674g/mol
Monoisotopic Mass: 468.22603674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 34
Rotatable Bond Count: 12
Complexity: 677
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 114Å²

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-3-methylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1506673-1.0g	2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-3-methylbutanoic acid	2171496-85-6	1g	$0.0	2023-06-05
Enamine	EN300-1506673-50mg	2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-3-methylbutanoic acid	2171496-85-6	50mg	$2829.0	2023-09-27
Enamine	EN300-1506673-100mg	2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-3-methylbutanoic acid	2171496-85-6	100mg	$2963.0	2023-09-27
Enamine	EN300-1506673-250mg	2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-3-methylbutanoic acid	2171496-85-6	250mg	$3099.0	2023-09-27
Enamine	EN300-1506673-500mg	2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-3-methylbutanoic acid	2171496-85-6	500mg	$3233.0	2023-09-27
Enamine	EN300-1506673-1000mg	2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-3-methylbutanoic acid	2171496-85-6	1000mg	$3368.0	2023-09-27
Enamine	EN300-1506673-2500mg	2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-3-methylbutanoic acid	2171496-85-6	2500mg	$6602.0	2023-09-27
Enamine	EN300-1506673-5000mg	2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-3-methylbutanoic acid	2171496-85-6	5000mg	$9769.0	2023-09-27
Enamine	EN300-1506673-10000mg	2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-3-methylbutanoic acid	2171496-85-6	10000mg	$14487.0	2023-09-27

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-3-methylbutanoic acid Related Literature

1. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-3-methylbutanoic acid

Compound CAS No 2171496-85-6: 2-{2-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]-4-methoxybutanamidomethyl}-3-methylbutanoic acid

The compound 2-{2-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]-4-methoxybutanamidomethyl}-3-methylbutanoic acid, identified by CAS No 2171496-85-6, represents a sophisticated organic molecule with significant potential in modern chemical biology and pharmaceutical research. This compound integrates multiple functional groups, including the fluoren-9ylmethoxycarbonyl (Fmoc) protecting group, a methoxy substituent, and a branched aliphatic backbone. Recent advancements in peptide synthesis and drug delivery systems have highlighted the strategic importance of such structures in modulating bioactivity and pharmacokinetic properties.

A central feature of this molecule is its Fmoc-amino group, which is widely recognized in solid-phase peptide synthesis for its orthogonal deprotection profile. The presence of the methoxy substituent